Cas no 326492-79-9 (6,10,12,15-Octadecatetraenoic acid, 9-hydroxy-, (6Z,10E,12Z,15Z)-)

6,10,12,15-Octadecatetraenoic acid, 9-hydroxy-, (6Z,10E,12Z,15Z)- structure
326492-79-9 structure
Product Name:6,10,12,15-Octadecatetraenoic acid, 9-hydroxy-, (6Z,10E,12Z,15Z)-
CAS No:326492-79-9
MF:C18H28O3
MW:292.413125991821
CID:1456732
PubChem ID:54508352
Update Time:2025-04-20

6,10,12,15-Octadecatetraenoic acid, 9-hydroxy-, (6Z,10E,12Z,15Z)- Chemical and Physical Properties

Names and Identifiers

    • 6,10,12,15-Octadecatetraenoic acid, 9-hydroxy-, (6Z,10E,12Z,15Z)-
    • 9-hydroxyoctadeca-6,10,12,15-tetraenoic acid
    • 326492-79-9
    • 9-hydroxy-6,10,12,15-octadecatetraenoic acid
    • DTXSID00711841
    • Inchi: 1S/C18H28O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h3-4,6,8-9,11-12,14,17,19H,2,5,7,10,13,15-16H2,1H3,(H,20,21)
    • InChI Key: YHIIBURURBVQIG-UHFFFAOYSA-N
    • SMILES: OC(C=CC=CCC=CCC)CC=CCCCCC(=O)O

Computed Properties

  • Exact Mass: 292.20394
  • Monoisotopic Mass: 292.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 4
  • XLogP3: 4.1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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